Aluminum Chlorohydrate

• CAS: 12359-72-7
• Molecular Formula: Al2ClH7O6
• Molecular Weight: 192.47 g/mol
• InChI: InChI=1S/2Al.ClH.6H2O/h;;1H;6*1H2/q2*+3;;;;;;;/p-6
• InChIKey: ZLVPDILYQLCEJO-UHFFFAOYSA-H
• Solubility: Soluble

Aluminum Chlorohydrate: Chemical Identity and Baseline Characteristics

Aluminum Chlorohydrate (ACH), empirically represented as Al₂(OH)₅Cl·2H₂O, is a partially neutralized, highly polymerized basic aluminum chloride that occupies a distinct space between monomeric aluminum chloride and fully neutralized aluminum hydroxide in the Al(III) hydrolysis continuum [1]. With a metal-to-chloride mole ratio of approximately 1.91 (versus 0.32 for aluminum chloride) and a basicity typically in the 82–85% range, ACH exhibits the highest polynuclear aluminum content and degree of acid neutralization among commercially available polyaluminum-based solutions [2]. These structural attributes confer a combination of moderate acidity (10% solution pH ~4.13), high cationic charge density, and versatile coagulation and antiperspirant functionality that distinguishes ACH from simpler aluminum salts and lower-basicity polyaluminum chlorides [1][2][3].

• [1] Ding Y, Liu Z, Parrish RM, et al. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts. ACS Appl Mater Interfaces. 2022;14(9):11597–11609. doi:10.1021/acsami.1c22771 View Source
• [2] Ruehl K. Aluminum Chlorohydrate: A Tool to Help Meet Stricter Standards and Improve Operations. WaterWorld. 1999; March 1. View Source
• [3] Aluminum Chlorohydrate Product Data. Alumichem A/S. AluACH Technical Datasheet; 2021. View Source

Aluminum Chlorohydrate: Limitations of Generic Substitution

Aluminum Chlorohydrate is often grouped under the broad umbrella of 'polyaluminum coagulants' or 'aluminum antiperspirant salts,' yet its performance and safety profiles diverge sharply from those of aluminum chloride (ACL), conventional polyaluminum chloride (PACl), aluminum sulfate (alum), and even its isolog aluminum bromohydrate in ways that carry direct operational and formulation consequences [1][2]. These differences are not marginal: ACH's uniquely high basicity and Al/Cl ratio produce a markedly higher initial solution pH, a different gelation pH window governing antiperspirant plug formation, and substantially lower dosage requirements in water treatment—all of which mean that simple molar-equivalent or weight-equivalent substitution with a lower-basicity PACl or a more acidic ACL will produce different coagulation efficiency, different pH impact on treated water, different skin tolerability, and different occlusive mass formation under sweat-gland-relevant pH conditions [1][3][4].

• [1] Ding Y, Liu Z, Parrish RM, et al. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts. ACS Appl Mater Interfaces. 2022;14(9):11597–11609. doi:10.1021/acsami.1c22771 View Source
• [2] Bretschneider ES, Rubino AM, Margres JJ. Antiperspirant efficacy. J Soc Cosmet Chem. 1977;28:441–446. View Source
• [3] Ruehl K. Aluminum Chlorohydrate: A Tool to Help Meet Stricter Standards and Improve Operations. WaterWorld. 1999; March 1. View Source
• [4] Yonge DT. A Comparison of Aluminum and Iron-Based Coagulants for Treatment of Surface Water in Sarasota County, Florida [M.S. Thesis]. Orlando, FL: University of Central Florida; 2012. View Source

Aluminum Chlorohydrate: Head-to-Head Comparative Evidence

Metal-to-Chloride Ratio and Basicity Differentiation

ACH carries a metal/Cl mole ratio of 1.91, compared to 0.32 for aluminum chloride (ACL) and intermediate values for standard PACl products, reflecting its advanced degree of partial neutralization [1]. Its basicity of 82–85% (expressed as OH/3Al × 100) exceeds that of conventional PACl (~40–70% basicity) and alum (0% basicity), and is the highest among commercially available polyaluminum-based solutions [2][3]. An 83% basic ACH liquid contains 23–24% Al₂O₃, compared to ~10% Al₂O₃ for typical PACl and ~8.3% for liquid alum [2]. The patent literature explicitly defines the 83% basicity polyaluminum chloride product as aluminum chlorohydrate (ACH), empirically Al₂(OH)₅Cl, distinguishing it from lower-basicity PACl formulations [4].

Evidence Dimension	Metal/Cl mole ratio and basicity (% OH/3Al × 100)
Target Compound Data	Metal/Cl mole ratio = 1.91; basicity = 82–85% (typically 83%); Al₂O₃ content = 23–24% w/w (liquid grade)
Comparator Or Baseline	ACL: metal/Cl mole ratio = 0.32, basicity = 0%; PACl: basicity ~40–70%, Al₂O₃ ~10%; Alum: basicity = 0%, Al₂O₃ ~8.3%
Quantified Difference	ACH metal/Cl ratio is ~6× that of ACL; ACH basicity is 2–4× that of typical PACl; ACH Al₂O₃ content is ~2.3× that of PACl and ~2.8× that of alum
Conditions	Theoretical and measured compositions of commercial-grade solutions at standard concentrations; ICP-OES elemental analysis for ACL and ACH; vendor technical datasheets and WaterWorld industry survey for PACl and alum

Why This Matters

The substantially higher Al/Cl ratio and basicity directly translate into higher cationic charge density, lower dosage requirements, and reduced pH depression in formulated products and treated water—making ACH the preferred choice where coagulant efficiency per unit mass and minimized alkali supplementation are procurement priorities.

• [1] Ding Y, Liu Z, Parrish RM, et al. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts. ACS Appl Mater Interfaces. 2022;14(9):11597–11609. Table 1: Theoretical Compositions of the Al(III) and ZAG Salts Used in the Study. doi:10.1021/acsami.1c22771 View Source
• [2] Ruehl K. Aluminum Chlorohydrate: A Tool to Help Meet Stricter Standards and Improve Operations. WaterWorld. 1999; March 1. View Source
• [3] Aluminum Chlorohydrate Product Data. Alumichem A/S. AluACH Technical Datasheet; 2021. View Source
• [4] Wonderling RA, Brueck DK. Polymetal Hydroxychloride Processes and Compositions: Enhanced Efficacy Antiperspirant Salt Compositions. US Patent Application Publication US 2007/0003487 A1. January 4, 2007. View Source

Solution pH and Skin Irritation: Aluminum Chloride Comparison

The initial pH of a 10% (w/v) ACH solution in water is 4.13, compared to 2.56 for the equivalent concentration of aluminum chloride (ACL), representing a difference of ~1.6 pH units—or roughly 40-fold lower proton activity—under identical experimental conditions at 22 °C [1]. In a simulated sweat medium (SM), the pH differential narrows but persists: ACH pH 3.96 vs. ACL pH 2.07 [1]. The reduced acidity of ACH is a direct consequence of its partial pre-neutralization (higher OH/Al ratio) and is recognized in the wider literature as the basis for its improved skin tolerability relative to aluminum chloride [2]. The partially neutralized structure also underpins the historical transition from ACL-based to ACH-based antiperspirants precisely to mitigate skin irritation and clothing damage [1][3].

Evidence Dimension	Initial solution pH of 10% (w/v) salt in water and in simulated sweat medium at 22 °C
Target Compound Data	ACH: pH 4.13 in water; pH 3.96 in simulated sweat medium
Comparator Or Baseline	ACL: pH 2.56 in water; pH 2.07 in simulated sweat medium
Quantified Difference	ACH is 1.57 pH units higher (less acidic) than ACL in water and 1.89 pH units higher in simulated sweat medium
Conditions	10% (w/v) salt concentration; Seven Compact pH/ion meter; room temperature (~22 °C); simulated sweat medium containing 0.4% each of lactic acid, NaCl, bovine serum albumin, and urea; data from Table 2 of Ding et al. (2022)

Why This Matters

A ~40-fold difference in proton activity directly impacts skin tolerability and formulation compatibility: ACH enables use in leave-on cosmetic products at regulatory-approved concentrations up to 25% without the irritation burden and clothing damage associated with equivalently concentrated ACL formulations, making ACH the rationally preferred choice for consumer antiperspirant procurement.

• [1] Ding Y, Liu Z, Parrish RM, et al. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts. ACS Appl Mater Interfaces. 2022;14(9):11597–11609. Table 2: Initial pH of 10% (w/v) Salts in Water and in the SM at 22 °C. doi:10.1021/acsami.1c22771 View Source
• [2] Quatrale RP, Thomas EL, Birnbaum JE. The site of antiperspirant action by aluminum salts in the eccrine sweat glands of the axilla. J Soc Cosmet Chem. 1985;36:435–440. View Source
• [3] Ding Y, Liu Z, Parrish RM, et al. (as REFS-1), Introduction section: ACH as a more buffered Al(III) salt replacing ACL to reduce skin irritation and clothing damage. View Source

Sweat Reduction Dose-Response: Comparison with Aluminum Bromohydrate

In human volunteer panel studies, ACH achieves its maximum sweat reduction efficacy at 15% w/w concentration (3.75% Al), delivering an average sweat inhibition of approximately 59% (antilogarithm of mean log-transformed data) across multiple test panels, with individual panel point estimates reaching 63% [1]. At 20% w/w, efficacy paradoxically decreases to approximately 39–40% in aqueous systems and 41% in a 50% hydroalcoholic vehicle [1]. By contrast, the isolog aluminum bromohydrate reaches its maximum efficacy only at 24% w/w (5.0% Al)—a 60% higher Al loading for comparable antiperspirant performance [1]. ACH thus delivers optimal efficacy at a lower active concentration, a feature attributable to its specific hydrolysis and polymerization behavior, not shared across the basic aluminum halide series.

Evidence Dimension	Sweat reduction efficacy (% inhibition) as a function of concentration in human panel gravimetric testing
Target Compound Data	ACH at 15% w/w: ~59% average sweat reduction (95% CI ~50–68%); at 20% w/w aqueous: ~39–40%; at 20% w/w in 50% ethanol: 41% (95% CI 31–52%)
Comparator Or Baseline	Aluminum bromohydrate at 24% w/w: optimal efficacy; requires 60% more Al loading than ACH optimum. ACH at 10% w/w: 25% sweat reduction (significantly lower)
Quantified Difference	ACH optimum at 15% (3.75% Al) vs. bromohydrate optimum at 24% (5.0% Al): ACH achieves comparable or superior efficacy at 25% lower Al concentration. ACH efficacy at 15% is ~2.4× that at 10% (59% vs. 25%)
Conditions	Multiple independent human volunteer test panels; gravimetric sweat collection; Chlorhydrol© (Reheis Chemical Co.); aqueous solution formulation; 95% confidence limits reported; data pooled by antilogarithm of mean log-transformed sweat reduction values

Why This Matters

ACH's non-monotonic dose–response curve, with a clear efficacy maximum at 15% w/w, is critical for formulators: exceeding this concentration reduces rather than increases sweat protection, making concentration optimization—not maximization—the key to cost-effective antiperspirant procurement and formulation.

• [1] Bretschneider ES, Rubino AM, Margres JJ. Antiperspirant efficacy. J Soc Cosmet Chem. 1977;28:441–446. Tables I, II, and III. View Source

DOC Removal Efficiency in Surface Water: Comparison with PACl

In bench-scale jar tests treating high-organic surface water (Cow Pen Slough, Sarasota County, FL; DOC 10–30 mg/L), ACH achieved 70% DOC removal and 97% color removal at an optimum dosage of 100 mg/L, while ferric chloride achieved 85% DOC removal at 120 mg/L [1]. Critically, PACl was explicitly found to be less effective than ACH at removing organics, despite achieving similar percent removals for color and turbidity (both ~95% color, ~45% turbidity) [1]. In an independent study on raw water from U-Tapao Canal, Thailand, ACH coagulation offered better efficiency on color, UV-254, and DOC reduction compared to PACl coagulation [2]. This organic-removal advantage is attributed to ACH's higher cationic charge density and more highly polymerized aluminum species.

Evidence Dimension	Dissolved organic carbon (DOC) removal efficiency in surface water coagulation
Target Compound Data	ACH: 70% DOC removal at 100 mg/L dose; 97% color removal; ~45% turbidity removal under same conditions
Comparator Or Baseline	PACl: less effective than ACH at organic removal; similar color (~95%) and turbidity (~45%) removal but inferior DOC reduction. Ferric chloride: 85% DOC removal at 120 mg/L (higher dose). Alum: low turbidity removal, often added turbidity
Quantified Difference	ACH achieves 70% DOC removal vs. PACl's inferior organic removal at comparable doses; ACH achieves this at 100 mg/L vs. ferric chloride's 120 mg/L for 85% DOC removal. ACH color removal (97%) comparable to ferric chloride (98%)
Conditions	Bench-scale jar tests simulating conventional coagulation/flocculation/sedimentation; highly organic surface water (DOC 10–30 mg/L); pH and dose isopleths developed; Cow Pen Slough, Sarasota County, Florida; total THM formation potential also measured for ACH and ferric chloride

Why This Matters

For drinking water treatment plants targeting disinfection by-product precursor removal (DOC), ACH provides a meaningful organic-removal advantage over PACl at equivalent or lower dosage, directly impacting regulatory compliance with EPA Stage 2 DBP rules and potentially reducing the need for supplementary powdered activated carbon or other advanced treatment steps.

• [1] Yonge DT. A Comparison of Aluminum and Iron-Based Coagulants for Treatment of Surface Water in Sarasota County, Florida [M.S. Thesis]. Orlando, FL: University of Central Florida; 2012. View Source
• [2] Musikavong C, Wattanachira S, Marhaba TF, Pavasant P. Comparative evaluation of aluminum chlorohydrate (ACH) and polyaluminum chloride (PACl) for treating raw water and DBPs formation. In: Proceedings of the 4th International Conference on Environmental Engineering and Applications (ICEEA). 2013. View Source

Coagulant Dosage Requirements: PACl Comparison

Owing to its higher aluminum content (23–24% Al₂O₃ vs. ~10% for PACl and ~8.3% for liquid alum) and higher cationic charge density, ACH typically requires roughly half the dosage of PACl and approximately one-third the dosage of liquid alum to achieve equivalent coagulation performance [1][2]. A separate study on decolorization efficiency found that PACl required approximately 50% higher dosage than ACH to achieve the same degree of decolorization [3]. Furthermore, ACH's high basicity (82–85%) means it consumes substantially less raw-water alkalinity, often eliminating the need for supplemental alkali (lime, caustic) that would be required with PACl or alum, which depress treated-water pH more aggressively [1].

Evidence Dimension	Coagulant mass dosage required for equivalent treatment performance
Target Compound Data	ACH: dosage typically ~50% of PACl dosage; ~33% of alum dosage for equivalent coagulation; 23–24% Al₂O₃ content provides ~2.3–2.8× the metal concentration per unit mass of liquid product
Comparator Or Baseline	PACl: 50% higher dosage than ACH for equivalent decolorization; ~10% Al₂O₃ content. Alum: ~3× ACH dosage required; 8.3% Al₂O₃ content; zero basicity
Quantified Difference	ACH dosage reduction vs. PACl: ~50% lower mass; vs. alum: ~67% lower mass. PACl requires ~200 mg/L where ACH achieves equivalent results at ~100 mg/L (decolorization study)
Conditions	Full-scale water treatment plant operational data and industry survey (WaterWorld, 1999); decolorization efficiency study comparing ACH and PACl at varying dosages; drinking water treatment context

Why This Matters

A 50–67% reduction in chemical mass dosage directly reduces freight costs, storage footprint, chemical feed system sizing, and—critically—sludge production, which is typically the largest operating cost in coagulation-based water treatment. For procurement, the higher unit price of ACH is frequently offset by reduced dosage, lower alkali supplement costs, and lower sludge disposal costs.

• [1] Ruehl K. Aluminum Chlorohydrate: A Tool to Help Meet Stricter Standards and Improve Operations. WaterWorld. 1999; March 1. View Source
• [2] Aluminum Chlorohydrate (ACH) Product Overview. tradekorea.com Technical Datasheet. View Source
• [3] Effectiveness of Aluminum Chlorohydrate (ACH) in Decolorization Efficiency. ACS Publications Supplementary Data; 2025. (PACl dosage approximately 50% higher than ACH for equivalent decolorization.) View Source

Gelation pH Window and Occlusive Plug Formation: ACL Comparison

Under in vitro hydrolysis conditions simulating sweat-gland pH environments, ACH forms a high-viscosity gel (>10⁵ Pa·s) at [OH]/[Al] > 2.75, corresponding to pH above approximately 6.0 [1]. In contrast, the benchmark aluminum chloride (ACL) gains significant viscosity starting as low as pH 4.50 and exhibits a broad gelation window throughout the pH 4.5–6.5 range, while aluminum zirconium tetrachlorohydrex glycine (TETRA) shows a sudden, narrow gelation burst confined to pH 4.50–5.00 [1]. ACH does not form high-viscosity masses below pH 5.5, meaning its occlusive plug formation is restricted to the near-neutral pH environment of the deeper eccrine sweat duct, whereas ACL can precipitate and gel prematurely in the more acidic upper duct [1][2]. This pH-gated gelation behavior makes ACH's antiperspirant action more spatially selective.

Evidence Dimension	pH range for high-viscosity gel formation (≥10⁵ Pa·s) under controlled in vitro hydrolysis at 10% (w/v) salt concentration, 22 °C, 20 h aging
Target Compound Data	ACH: high-viscosity gel (>10⁵ Pa·s) forms at [OH]/[Al] > 2.75, corresponding to pH > ~6.0; no substantial viscosity increase below pH 5.5; gelation onset similar to ACL ([OH]/[Al] ~2.69 for ACL onset vs. 2.75 for ACH)
Comparator Or Baseline	ACL: viscosity increase begins at pH 4.50, broad gelation across pH 4.5–6.5. TETRA (ZAG salt): sudden gel formation in narrow pH 4.50–5.00 window. TRI (ZAG salt): gel formation only at pH 6.33 (highest among salts tested). All systems form very high viscosity gels above pH 6.0
Quantified Difference	ACH gelation pH window starts ~1.5 pH units higher than ACL (pH >6.0 vs. pH 4.50 onset). ACH shows no low-pH premature gelation unlike ACL and TETRA. All salts converge to >10⁵ Pa·s above pH 6.0
Conditions	10% (w/v) salt solutions; NH₄OH pH adjustment; 20 h aging at 22 °C; Discovery HR-2 rheometer, 40 mm cone-plate geometry; viscosity measured at near-zero shear rates; parallel experiments in water and simulated sweat medium

Why This Matters

The pH specificity of ACH gelation means that its occlusive plug forms preferentially in the deeper, near-neutral eccrine duct environment rather than superficially on the skin surface, potentially contributing to more effective and longer-lasting sweat reduction with less surface residue. For formulators selecting between ACH, ACL, and ZAG salts, this pH-gating behavior is a mechanistically grounded differentiator that cannot be replicated by simple pH adjustment of a different aluminum salt.

• [1] Ding Y, Liu Z, Parrish RM, et al. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts. ACS Appl Mater Interfaces. 2022;14(9):11597–11609. Results and Discussion: Rheological Measurements; Figure 2; Table 2. doi:10.1021/acsami.1c22771 View Source
• [2] Quatrale RP, Thomas EL, Birnbaum JE. The site of antiperspirant action by aluminum salts in the eccrine sweat glands of the axilla. J Soc Cosmet Chem. 1985;36:435–440. (ACH acts deeper in the duct than ZAG salts; ACL acts most deeply.) View Source

Aluminum Chlorohydrate: Key Application Scenarios

High-Performance Antiperspirant Formulation with Reduced Irritation

Formulators targeting the 15% w/w ACH sweet spot—where sweat reduction averages ~59% and reaches up to 63% in panel testing—can achieve superior antiperspirant performance without the concentration-dependent efficacy collapse observed at 20% w/w [1]. The pH 4.13 (10% solution) profile is substantially less acidic than aluminum chloride (pH 2.56), enabling leave-on cosmetic products with better skin tolerability and reduced fabric damage. Procurement should specify ACH meeting USP or cosmetic-grade specifications with an Al/Cl ratio of 1.90:1–2.10:1 and basicity >82% to ensure the desired partially neutralized, highly polymerized species distribution.

Drinking Water Treatment: Enhanced DOC Removal for DBP Control

For surface water treatment plants facing high DOC (10–30 mg/L) and needing to meet EPA Stage 2 DBP regulations, ACH at approximately 100 mg/L delivers 70% DOC removal and 97% color removal—an organic-removal advantage over PACl that is well-documented in jar-test studies [2]. The 50% lower mass dosage requirement relative to PACl, combined with reduced or eliminated alkali supplementation due to ACH's high basicity, can offset the 20–30% price premium of ACH over PACl through operational savings in chemical handling, sludge disposal, and pH adjustment chemicals [3]. Procurement should verify 23–24% Al₂O₃ content and 82–85% basicity as key specification parameters.

Cold-Water Coagulation: Addressing Performance Gaps

In cold-water conditions (<10 °C) where alum and lower-basicity PACl hydrolysis kinetics slow dramatically and floc density decreases, ACH forms stronger, denser floc that settles faster [3]. The high pre-polymerization degree of ACH mitigates the temperature sensitivity that plagues in situ hydrolysis-dependent coagulants like alum. One documented plant case showed severe post-filter precipitation problems with alum in cold water, resolved by switching to ACH [3]. When specifying ACH for cold-water applications, liquid product stability and consistent basicity across temperature cycles should be confirmed with the supplier.

Antiperspirant Research: Hydrolysis and Occlusive Plug Formation

ACH serves as a critical bridge compound between the simple benchmark aluminum chloride (ACL) and complex ZAG salts in mechanistic antiperspirant research. Its defined Al/Cl ratio of 1.91, initial pH of 4.13, and gelation onset at [OH]/[Al] > 2.75 (pH > ~6.0) provide a well-characterized reference point for studying structure–function correlations in aluminum-based antiperspirants [4]. Researchers should source ACH of documented Al and Cl content (e.g., 12.50 wt% Al, 8.47 wt% Cl as per Table 1 of Ding et al. 2022) and verify the absence of zirconium cross-contamination when comparing against ZAG salt performance.

• [1] Bretschneider ES, Rubino AM, Margres JJ. Antiperspirant efficacy. J Soc Cosmet Chem. 1977;28:441–446. View Source
• [2] Yonge DT. A Comparison of Aluminum and Iron-Based Coagulants for Treatment of Surface Water in Sarasota County, Florida [M.S. Thesis]. Orlando, FL: University of Central Florida; 2012. View Source
• [3] Ruehl K. Aluminum Chlorohydrate: A Tool to Help Meet Stricter Standards and Improve Operations. WaterWorld. 1999; March 1. View Source
• [4] Ding Y, Liu Z, Parrish RM, et al. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts. ACS Appl Mater Interfaces. 2022;14(9):11597–11609. doi:10.1021/acsami.1c22771 View Source